Hydroxypropanedial
Hydroxypropanedial
Glucosereductone, also known as reductone or tartronal, belongs to the class of organic compounds known as 1, 3-dicarbonyl compounds. These are carbonyl compounds with the generic formula O=C(R)C(H)C(R')=O, where R and R' can be any group. Glucosereductone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glucosereductone is primarily located in the cytoplasm. Outside of the human body, glucosereductone can be found in alcoholic beverages. This makes glucosereductone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
497-15-4
VCID:
VC0014536
InChI:
InChI=1S/C3H4O3/c4-1-3(6)2-5/h1-3,6H
SMILES:
C(=O)C(C=O)O
Molecular Formula:
C3H4O3
Molecular Weight:
88.06 g/mol
Hydroxypropanedial
CAS No.: 497-15-4
Reference Standards
VCID: VC0014536
Molecular Formula: C3H4O3
Molecular Weight: 88.06 g/mol
CAS No. | 497-15-4 |
---|---|
Product Name | Hydroxypropanedial |
Molecular Formula | C3H4O3 |
Molecular Weight | 88.06 g/mol |
IUPAC Name | 2-hydroxypropanedial |
Standard InChI | InChI=1S/C3H4O3/c4-1-3(6)2-5/h1-3,6H |
Standard InChIKey | NVXLIZQNSVLKPO-UHFFFAOYSA-N |
SMILES | C(=O)C(C=O)O |
Canonical SMILES | C(=O)C(C=O)O |
Melting Point | 143°C |
Physical Description | Solid |
Description | Glucosereductone, also known as reductone or tartronal, belongs to the class of organic compounds known as 1, 3-dicarbonyl compounds. These are carbonyl compounds with the generic formula O=C(R)C(H)C(R')=O, where R and R' can be any group. Glucosereductone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glucosereductone is primarily located in the cytoplasm. Outside of the human body, glucosereductone can be found in alcoholic beverages. This makes glucosereductone a potential biomarker for the consumption of this food product. |
Synonyms | 2-hydroxy-1,3-propanedial 2-hydroxymalonaldehyde reductone triose reductone |
PubChem Compound | 4451502 |
Last Modified | Nov 11 2021 |
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